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Core Structural Distinction: The 2'-Hydroxyl
Group
The fundamental difference between dNTPs and NTPs lies in the pentose sugar component of

their structure.[1] NTPs, the building blocks of RNA, contain a ribose sugar, which has a

hydroxyl (-OH) group at the 2' carbon position.[2] In contrast, dNTPs, the building blocks of

DNA, contain a deoxyribose sugar, where this 2'-hydroxyl group is absent and replaced by a

hydrogen atom.[1][2]

This seemingly minor structural variance has profound implications for the stability, structure,

and function of the resulting nucleic acid polymers. The presence of the 2'-hydroxyl group

makes RNA more susceptible to hydrolysis and chemically reactive compared to the more

stable DNA.

The nitrogenous bases also differ slightly: NTPs consist of Adenosine Triphosphate (ATP),

Guanosine Triphosphate (GTP), Cytidine Triphosphate (CTP), and Uridine Triphosphate (UTP).

[3] dNTPs include deoxyadenosine Triphosphate (dATP), deoxyguanosine Triphosphate

(dGTP), deoxycytidine Triphosphate (dCTP), and deoxythymidine Triphosphate (dTTP).[4]
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1. Cell Harvesting
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2. Heat Inactivation
(95°C, 3 min)

3. Centrifugation
& Supernatant Collection

4. Vacuum Evaporation
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to each Master Mix
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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